(E)-N-methyl-3-phenylprop-2-en-1-amine

• IUPAC Name: (E)-N-methyl-3-phenylprop-2-en-1-amine
• InChI: InChI=1S/C10H13N/c1-11-9-5-8-10-6-3-2-4-7-10/h2-8,11H,9H2,1H3/b8-5+
• InChI Key: RHPMSSCVPPONDM-VMPITWQZSA-N
• Canonical SMILES: CNCC=CC1=CC=CC=C1
• Isomeric SMILES: CNC/C=C/C1=CC=CC=C1
• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• CAS RN: 60960-88-5, 83554-67-0

Description

(E)-N-methyl-3-phenylprop-2-en-1-amine, also known as methamphetamine or crystal meth, is a highly addictive synthetic drug that affects the central nervous system. It is classified as a Schedule II drug by the United States Drug Enforcement Administration due to its high potential for abuse and dependence. Despite its illicit use, methamphetamine has been studied for its potential therapeutic applications in various scientific research studies.

Scientific Research Applications

Expedient Synthesis of N-Methyl- and N-Alkylamines

• Overview : N-Methyl- and N-alkylamines, including (E)-N-methyl-3-phenylprop-2-en-1-amine, play crucial roles in life science molecules and are extensively used in academic research and industrial production. Development of cost-effective synthesis methods using earth-abundant metal-based catalysts is of high interest.
• Research Findings : A study demonstrated an efficient reductive amination process for selective synthesis of N-methylated and N-alkylated amines using nitrogen-doped, graphene-activated Co3O4-based catalysts. This method allows the synthesis of various amines, amino acid derivatives, and existing drug molecules (Senthamarai et al., 2018).

Catalytic Amination of Biomass-Based Alcohols

• Overview : Amines, including (E)-N-methyl-3-phenylprop-2-en-1-amine, are key intermediates in the chemical industry with wide applications in manufacturing various products such as agrochemicals, pharmaceuticals, and food additives.
• Research Findings : Various processes including reductive amination and direct alcohol amination have been developed for amine synthesis. The study focused on the direct amination process which is seen as attractive due to water being the main byproduct (Pera‐Titus & Shi, 2014).

Corrosion Inhibition in Metals

• Overview : Amine derivatives, such as (E)-N-methyl-3-phenylprop-2-en-1-amine, can serve as effective corrosion inhibitors for metals in various environments.
• Research Findings : A study synthesized several amine derivative compounds and investigated their corrosion inhibition performances on mild steel. The study combined experimental methods and computational simulations to understand the adsorption mechanism of these compounds (Boughoues et al., 2020).

Antimicrobial and Cytotoxic Activity

• Overview : Some derivatives of (E)-N-methyl-3-phenylprop-2-en-1-amine exhibit significant antibacterial and antifungal activities.
• Research Findings : Research on 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines showed good antibacterial activity and cytotoxic properties in vitro, highlighting their potential in pharmaceutical applications (Noolvi et al., 2014).

Synthesis and Characterization of Novel Compounds

• Overview : The synthesis and characterization of novel compounds, including those related to (E)-N-methyl-3-phenylprop-2-en-1-amine, are fundamental in developing new materials and drugs.
• Research Findings : Research into the synthesis of new (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives demonstrated significant antimicrobial activities, indicating their potential as therapeutic agents (Hublikar et al., 2019).

Catalytic Reductive Aminations Using Molecular Hydrogen

• Overview : Reductive aminations using molecular hydrogen are essential for the cost-effective and sustainable production of different kinds of amines, including (E)-N-methyl-3-phenylprop-2-en-1-amine.
• Research Findings : This methodology couples carbonyl compounds with ammonia, amines, or nitro compounds in the presence of suitable catalysts and hydrogen, enabling the preparation of a wide range of primary, secondary, and tertiary amines used in various industries (Murugesan et al., 2020).